Cas no 72389-06-1 (Aranciamycin)

• Product Name: Aranciamycin
• CAS No: 72389-06-1
• MF: C₂₇H₂₈O₁₂
• MW: 544.504029273987
• CID: 571527
• PubChem ID: 24200356
• Update Time: 2025-04-19

Aranciamycin Chemical and Physical Properties

Names and Identifiers

• 1,6,11(2H)-Naphthacenetrione,4-[(6-deoxy-2-O-methyl-a-L-mannopyranosyl)oxy]-3,4-dihydro-2,5,7-trihydroxy-3-methoxy-2-methyl-
• Aranciamycin
• ARANCIAMYCIN ≥98
• NSC 369226
• 72389-06-1
• 1,6,11(2H)-Naphthacenetrione, 4-((6-deoxy-2-O-methyl-alpha-L-mannopyranosyl)oxy)-3,4-dihydro-2,5,7-trihydroxy-3-methoxy-2-methyl-
• BS-1579
• 4-(4,5-dihydroxy-3-methoxy-6-methyloxan-2-yl)oxy-2,5,7-trihydroxy-3-methoxy-2-methyl-3,4-dihydrotetracene-1,6,11-trione
• NSC-369226
• 3,10,12-trihydroxy-2-methoxy-3-methyl-4,6,11-trioxo-1,2,3,4,6,11-hexahydrotetracen-1-yl 6-deoxy-2-o-methylhexopyranoside
• DTXSID50993175
• NSC369226

• Inchi： 1S/C27H28O12/c1-9-17(29)21(33)23(36-3)26(38-9)39-22-16-12(24(34)27(2,35)25(22)37-4)8-11-15(20(16)32)19(31)14-10(18(11)30)6-5-7-13(14)28/h5-9,17,21-23,25-26,28-29,32-33,35H,1-4H3
• InChI Key： PGCZNTNNZCKKFG-UHFFFAOYSA-N
• SMILES： O(C1C(C(C(C(C)O1)O)O)OC)C1C2C(=C3C(C4C(=CC=CC=4C(C3=CC=2C(C(C)(C1OC)O)=O)=O)O)=O)O

Computed Properties

• Exact Mass: 544.15807632g/mol
• Monoisotopic Mass: 544.15807632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 39
• Rotatable Bond Count: 4
• Complexity: 988
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 189Ų

Experimental Properties

• Density: 1.59±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 764.1°C at 760 mmHg
• Flash Point: 255.4°C
• Refractive Index: 1.685
• Solubility: Insuluble (1.5E-3 g/L) (25 ºC),
• PSA: 189.28000
• LogP: 0.37480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Anthracyclines Anthracyclines
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Anthracyclines